Cas no 14340-08-0 (Pregn-2-en-20-yn-17-ol,acetate, (17a)-(9CI))

• Product Name: Pregn-2-en-20-yn-17-ol,acetate, (17a)-(9CI)
• CAS No: 14340-08-0
• MF: C₂₃H₃₂O₂
• MW: 340.498987197876
• CID: 196845
• PubChem ID: 21116125
• Update Time: 2025-04-19

Pregn-2-en-20-yn-17-ol,acetate, (17a)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-2-en-20-yn-17-ol,acetate, (17a)-(9CI)
• 5xi,17alpha-Pregn-2-en-20-yn-17-yl acetate
• pregn-2-en-20-yn-17-yl acetate
• DTXSID601278078
• 14340-08-0
• EINECS 238-291-3
• Pregn-2-en-20-yn-17-ol, acetate, (17alpha)-

• Inchi： 1S/C23H32O2/c1-5-23(25-16(2)24)15-12-20-18-10-9-17-8-6-7-13-21(17,3)19(18)11-14-22(20,23)4/h1,6-7,17-20H,8-15H2,2-4H3/t17?,18-,19+,20+,21+,22+,23+/m1/s1
• InChI Key： SQRBBVVZRKZEPF-QCGJQQEMSA-N
• SMILES： O(C(C)=O)[C@@]1(C#C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC=CCC3CC[C@@H]21

Computed Properties

• Exact Mass: 340.24036
• Monoisotopic Mass: 340.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 5.6

Experimental Properties

• Density: 1.07
• Boiling Point: 405.6°Cat760mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.544
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters